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Compound of Interest

Compound Name: Cerium(III) carbonate

Cat. No.: B082857 Get Quote

Technical Support Center: Cerium(III) Carbonate
Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

challenges with the low solubility of cerium(III) carbonate (Ce₂(CO₃)₃) in aqueous solutions.

Troubleshooting Guides
Issue: Cerium(III) carbonate fails to dissolve in water.
Cause: Cerium(III) carbonate is inherently poorly soluble in water. Its solubility is often

described as negligible.[1] A safety data sheet specifies the solubility of cerium(III) carbonate
hydrate in water as approximately 0.00259 g/L at 20°C.

Solutions:

pH Adjustment (Acidification): Cerium(III) carbonate readily dissolves in mineral acids with

the evolution of carbon dioxide.[2] This is the most common and effective method for full

dissolution.

Chelation: The use of chelating agents can significantly enhance the solubility of cerium(III)
carbonate by forming stable, soluble complexes with cerium(III) ions.
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Complexation with Carbonate Ions: Increasing the concentration of carbonate ions by using

alkali metal or ammonium carbonate solutions can increase the solubility of rare earth

carbonates through the formation of soluble carbonate complexes.

Issue: lựa chọn phương pháp hòa tan phù hợp.
Cause: The optimal dissolution method depends on the specific requirements of the

experiment, such as the desired final pH, the presence of other ions, and the intended

application of the cerium solution.

Solutions:

For applications tolerant of acidic conditions: Use dilute mineral acids like nitric acid (HNO₃)

or hydrochloric acid (HCl). This method is straightforward and results in the formation of the

corresponding cerium(III) salt (e.g., Ce(NO₃)₃ or CeCl₃).

For applications requiring near-neutral pH: Employ a chelating agent such as

Ethylenediaminetetraacetic acid (EDTA) or citric acid. This approach avoids strong acids and

can be buffered to a specific pH range.

For specific applications in carbonate solutions: Dissolving in an excess of ammonium

carbonate can be utilized, particularly in separation processes involving rare earth elements.

[3][4]

Frequently Asked Questions (FAQs)
Q1: What is the solubility of cerium(III) carbonate in water?

A1: Cerium(III) carbonate is considered practically insoluble in water.[1][2][5] The solubility of

its hydrated form is approximately 0.00259 g/L at 20°C.

Q2: How does pH affect the solubility of cerium(III) carbonate?

A2: The solubility of cerium(III) carbonate dramatically increases in acidic conditions (low pH).

It reacts with acids to form soluble cerium(III) salts and carbon dioxide gas.

Q3: Can I dissolve cerium(III) carbonate without using strong acids?
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A3: Yes, using chelating agents like EDTA or citric acid can effectively dissolve cerium(III)
carbonate at or near neutral pH by forming stable, water-soluble cerium(III) complexes.

Q4: What is the role of a chelating agent in dissolving cerium(III) carbonate?

A4: A chelating agent is a molecule that can form multiple bonds to a single metal ion. In this

case, agents like EDTA and citric acid bind to the Ce³⁺ ion, forming a stable, water-soluble

complex. This equilibrium shift pulls more Ce³⁺ ions into the solution as the carbonate salt

dissolves to maintain the solubility product constant.

Q5: Are there any safety precautions I should take when dissolving cerium(III) carbonate in

acid?

A5: Yes. The reaction of carbonates with acids produces carbon dioxide gas, which can cause

pressure buildup if performed in a closed system. Always conduct the dissolution in a well-

ventilated area and in an open or vented container. Wear appropriate personal protective

equipment (PPE), including safety glasses and gloves.

Quantitative Solubility Data
Solvent/Condit
ion

Temperature Solubility
Molar
Solubility
(approx.)

Reference

Water 20°C 0.00259 g/L 5.6 x 10⁻⁶ M

0.25 M EDTA

(pH 11)
Boiling

Significantly

increased (by

analogy with

other

carbonates)

Not specified [6]

Ammonium

Carbonate

Solution

Room Temp.

Partially soluble;

solubility

increases with

concentration

Not specified [3][4]

Dilute Mineral

Acids
Room Temp. Readily soluble High [2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://www.benchchem.com/product/b082857?utm_src=pdf-body
https://archives.datapages.com/data/sepm/journals/v42-46/data/043/043004/1152.htm
https://www.researchgate.net/publication/248177996_Solubility_behavior_of_rare_earths_with_ammonium_carbonate_and_ammonium_carbonate_plus_ammonium_hydroxide_Precipitation_of_their_peroxicarbonates
https://www.researchgate.net/figure/RE-solubility-with-ammonium-carbonate-ammonium-carbonate-plus-ammonium-hydroxide-and_tbl1_248177996
https://www.americanelements.com/cerium-carbonate-54451-25-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Dissolution of Cerium(III) Carbonate using
Hydrochloric Acid
Objective: To prepare a solution of cerium(III) chloride from cerium(III) carbonate.

Materials:

Cerium(III) carbonate (Ce₂(CO₃)₃)

Dilute hydrochloric acid (HCl), e.g., 1 M

Deionized water

Stir plate and stir bar

Beaker

pH meter or pH paper

Procedure:

Weigh the desired amount of cerium(III) carbonate and place it in a beaker.

Add a small amount of deionized water to form a slurry.

Place the beaker on a stir plate and begin stirring.

Slowly add the dilute hydrochloric acid dropwise to the slurry.

Observe the effervescence (release of CO₂ gas). Continue adding acid until the

effervescence ceases and the solid has completely dissolved.

Check the pH of the solution to ensure it is acidic.

If necessary, dilute the solution with deionized water to the desired final concentration.
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Protocol 2: Dissolution of Cerium(III) Carbonate using
EDTA
Objective: To prepare a soluble cerium(III)-EDTA complex solution.

Materials:

Cerium(III) carbonate (Ce₂(CO₃)₃)

Disodium EDTA (Na₂H₂EDTA·2H₂O)

Deionized water

Sodium hydroxide (NaOH) solution (e.g., 1 M) for pH adjustment

Stir plate and stir bar

Beaker

pH meter

Procedure:

Prepare a solution of disodium EDTA in deionized water (e.g., 0.1 M).

Adjust the pH of the EDTA solution to between 8 and 10 using the sodium hydroxide solution.

EDTA's chelating ability is pH-dependent, and this range is generally effective for complexing

trivalent metal ions.

Weigh the cerium(III) carbonate and add it to the EDTA solution. A molar ratio of EDTA to

cerium of slightly greater than 1:1 is recommended to ensure complete complexation.

Stir the mixture at room temperature. The dissolution may be slow.

Gently heating the solution (e.g., to 40-50°C) can increase the rate of dissolution.

Continue stirring until the cerium(III) carbonate is fully dissolved, resulting in a clear

solution.
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Monitor and adjust the pH as needed during the process.

Protocol 3: Dissolution of Cerium(III) Carbonate using
Citric Acid
Objective: To prepare a soluble cerium(III)-citrate complex solution.

Materials:

Cerium(III) carbonate hydrate (Ce₂(CO₃)₃·nH₂O)

Citric acid (C₆H₈O₇)

Deionized water (or other suitable polar protic solvent)

Stir plate and stir bar with heating capability

Reaction flask

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Combine cerium(III) carbonate hydrate and citric acid in a reaction flask. A molar ratio of

cerium carbonate to citric acid of approximately 1:2.1 is recommended.[7]

Add a suitable solvent like deionized water.

Place the flask under an inert atmosphere.

Heat the mixture to a temperature between 60°C and 90°C while stirring.[7]

Maintain this temperature for 5 to 7 hours. You will observe the evolution of carbon dioxide.

[7]

After the initial heating phase, allow the solution to cool and continue reacting with stirring for

an additional 8 to 12 hours.[7]
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The resulting product will be a solution of cerium(III) citrate.

Visualizations
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Dissolve in dilute mineral acid (e.g., HCl, HNO₃)

Yes

Use a chelating agent

No

End: Soluble Cerium(III) Solution

Choose chelating agent

Use EDTA solution (pH 8-10)

EDTA

Use citric acid with heating

Citric Acid

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving cerium(III) carbonate.
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Caption: Mechanism of dissolution by chelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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